Cas no 57099-04-4 (1,2-O-Isopropylidene-3-O-benzyl-D-allofuranose)

• Product Name: 1,2-O-Isopropylidene-3-O-benzyl-D-allofuranose
• CAS No: 57099-04-4
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 1603704
• PubChem ID: 90473624
• Update Time: 2025-04-21

1,2-O-Isopropylidene-3-O-benzyl-D-allofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2-o-isopropylidene-3-benzyloxy-d-allofuranose
• NSC56267
• AC1L3ZIF
• 6-benzyloxy-5-(2,2-dimethyl[1,3]dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole
• BRN 0043822
• CTK8F5165
• AGN-PC-004X4X
• SureCN2312455
• 57099-04-4
• E80509
• MFCD07367455
• (1R)-1-((5R,6R,6aR)-6-(benzyloxy)-2,2-dimethyltetrahydrofuro[3,2-d][1,3]dioxol-5-yl)ethane-1,2-diol
• (1R)-1-[(5R,6R,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• 1,2-O-Isopropylidene-3-O-benzyl-D-allofuranose

• Inchi： 1S/C16H22O6/c1-16(2)21-14-13(19-9-10-6-4-3-5-7-10)12(11(18)8-17)20-15(14)22-16/h3-7,11-15,17-18H,8-9H2,1-2H3/t11-,12-,13-,14-,15?/m1/s1
• InChI Key： CIFFIYJOTIJKSX-AVBXVCIKSA-N
• SMILES： O1C2[C@@H]([C@@H]([C@H]1[C@@H](CO)O)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

• Exact Mass: 310.14166
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38